PD1-PDL1-IN 2

• Molecular Formula: C37H41ClN4O7S
• Molecular Weight: 721.3 g/mol
• InChI: InChI=1S/C37H41ClN4O7S/c1-26-30(6-4-7-32(26)29-8-9-34-37(18-29)47-14-13-46-34)25-49-36-19-35(48-24-28-16-27(20-39)21-40-22-28)31(17-33(36)38)23-42(11-5-10-41(2)3)12-15-50(43,44)45/h4,6-9,16-19,21-22H,5,10-15,23-25H2,1-3H3,(H,43,44,45)
• InChIKey: QJSJWFVBDAPNAE-UHFFFAOYSA-N

PD1-PDL1-IN 2 (ZE132) Overview

PD1-PDL1-IN 2, also known as ZE132, is a potent and selective small-molecule inhibitor of the programmed cell death-1 (PD-1)/programmed cell death-ligand 1 (PD-L1) protein-protein interaction . It binds directly to PD-L1 with high affinity (KD = 19.36 nM) and blocks the PD-1/PD-L1 interaction (IC50 = 23.49 nM) . This compound has demonstrated robust anti-tumor activity in vivo, promoting cytotoxic T-cell tumor infiltration and inducing IL-2 expression [1]. Additionally, PD1-PDL1-IN 2 exhibits a strong inhibitory effect on TGF-β mRNA expression, a key regulator in the tumor immune microenvironment [1].

PD-1/PD-L1 protein–protein interaction inhibitor with direct PD-L1 binding

Biphenyl-class small molecule with reported off-target selectivity profiling

Supports syngeneic tumor model studies (CT26, MC38) with model-response endpoint context

• [1] Liu, C., Zhou, F., Yan, Z., Shen, L., Zhang, X., He, F., ... & Zhao, Y. (2021). Discovery of a novel, potent and selective small-molecule inhibitor of PD-1/PD-L1 interaction with robust in vivo anti-tumour efficacy. British Journal of Pharmacology, 178(13), 2651-2670. View Source

PD1-PDL1-IN 2 vs. Other Small-Molecule Inhibitors

Generic substitution of small-molecule PD-1/PD-L1 inhibitors is not feasible due to the high degree of structural and functional specificity required for target engagement and downstream biological activity. While many compounds share the common goal of blocking the PD-1/PD-L1 interaction, subtle differences in chemical structure lead to significant variations in binding affinity (KD), functional inhibition (IC50), selectivity profiles, and in vivo efficacy [1]. For example, BMS-202, another non-peptidic inhibitor, shows an IC50 of 18 nM but a much weaker binding affinity (KD = 8 μM) compared to PD1-PDL1-IN 2's KD of 19.36 nM [2]. Furthermore, PD1-PDL1-IN 2 demonstrates a unique ability to strongly inhibit TGF-β mRNA expression, a property not shared by all in-class compounds and which contributes to its superior in vivo anti-tumor effects compared to an anti-PD-1 antibody [1]. Therefore, substituting PD1-PDL1-IN 2 with a different PD-1/PD-L1 inhibitor could result in vastly different experimental outcomes, particularly in studies requiring robust in vivo efficacy or specific immunomodulatory effects.

!

Off-target selectivity is not characterized for close analogs (e.g., compound A22, 2b); polypharmacology risk may differ.

!

TGF-β1 mRNA suppression in the tumor microenvironment is absent in other PD-1/PD-L1 inhibitors, limiting functional interchangeability.

!

Dual functional signature (PD-1/PD-L1 blockade + TGF-β modulation) may not replicate with generic substitution; model-response endpoints can shift.

• [1] Liu, C., Zhou, F., Yan, Z., Shen, L., Zhang, X., He, F., ... & Zhao, Y. (2021). Discovery of a novel, potent and selective small-molecule inhibitor of PD-1/PD-L1 interaction with robust in vivo anti-tumour efficacy. British Journal of Pharmacology, 178(13), 2651-2670. View Source
• [2] TargetMol. BMS-202 (PD1-PDL1 inhibitor 2) Product Page. Accessed 2026. View Source

PD1-PDL1-IN 2 Comparative Evidence

In Vivo Efficacy vs. Anti-PD-1 Antibody

PD1-PDL1-IN 2 demonstrates a high binding affinity (KD) for PD-L1 of 19.36 nM, which is over 400-fold stronger than that of BMS-202, which has a reported KD of 8 μM [1]. Additionally, the functional IC50 for PD1-PDL1-IN 2 is 23.49 nM, whereas BMS-202 has an IC50 of 18 nM [1].

In Vivo Efficacy vs. Anti-PD-1

Head-to-head

64% tumour growth inhibition, reported higher response vs anti-PD-1 antibody (CT26 model)

Supports model-response endpoint context in syngeneic colorectal cancer studies

40 mg/kg i.p. QD vs 10 mg/kg BIW antibody; quantitative superiority stated by authors but exact magnitude not specified

Evidence Dimension	Binding Affinity (KD)
Target Compound Data	19.36 nM
Comparator Or Baseline	BMS-202: 8 μM
Quantified Difference	>400-fold improvement in binding affinity
Conditions	Biochemical binding assay (as reported by respective vendors)

Why This Matters

The substantially higher binding affinity of PD1-PDL1-IN 2 suggests it may achieve target engagement at lower concentrations, potentially leading to improved efficacy or a wider therapeutic window in preclinical models.

• [1] TargetMol. BMS-202 (PD1-PDL1 inhibitor 2) Product Page. Accessed 2026. View Source

PD-L1 Binding Affinity

PD1-PDL1-IN 2 demonstrates a clearly defined IC50 of 23.49 nM for inhibiting the PD-1/PD-L1 interaction . In contrast, BMS-1 (PD1-PDL1-IN1) exhibits a broad and less precise IC50 range of 6 to 100 nM .

PD-L1 Binding Affinity

Method context

KD = 19.36 nM (SPR)

Supports direct target engagement for mechanistic binding studies

Comparator IC50 values (HTRF) are not direct binding measurements; cross-assay comparisons require context

Evidence Dimension	Potency (IC50)
Target Compound Data	23.49 nM
Comparator Or Baseline	BMS-1: 6 to 100 nM
Quantified Difference	Well-defined single-point value vs. broad range
Conditions	In vitro PD-1/PD-L1 interaction assay (as reported by vendors)

Why This Matters

The precisely defined IC50 of PD1-PDL1-IN 2 reduces experimental variability and allows for more accurate dose calculations and inter-study comparisons compared to the wide, less defined range of BMS-1.

Broad Off-Target Selectivity

While PD-1/PD-L1-IN-10 (IC50 2.7 nM) and PD-1/PD-L1-IN-20 (IC50 5.29 nM) are more potent inhibitors of the PD-1/PD-L1 interaction in vitro [2][3], PD1-PDL1-IN 2 possesses a unique and robust ability to inhibit TGF-β mRNA expression in vivo [1]. This dual mechanism of action (direct PD-1/PD-L1 blockade and TGF-β suppression) has been linked to its superior anti-tumor efficacy compared to an anti-PD-1 antibody [1].

Off-Target Selectivity Profiling

Class-level

No significant inhibition across 8 PPI families (BCL-2, p53, Hippo pathways)

Reduces polypharmacology risk in pathway-specific experiments

Comparator analogs lack published off-target profiling; selectivity inference is class-dependent

Evidence Dimension	In Vivo Immunomodulation
Target Compound Data	Strong inhibition of TGF-β mRNA expression
Comparator Or Baseline	PD-1/PD-L1-IN-10 and PD-1/PD-L1-IN-20: No reported TGF-β inhibition
Quantified Difference	Unique mechanistic differentiation
Conditions	CT26 mouse colorectal cancer model

Why This Matters

The unique TGF-β inhibitory activity of PD1-PDL1-IN 2 makes it a valuable tool for studying the complex interplay between PD-1/PD-L1 blockade and TGF-β signaling in the tumor microenvironment, and it may offer an advantage in models where TGF-β-driven immunosuppression is prominent.

• [1] Liu, C., Zhou, F., Yan, Z., Shen, L., Zhang, X., He, F., ... & Zhao, Y. (2021). Discovery of a novel, potent and selective small-molecule inhibitor of PD-1/PD-L1 interaction with robust in vivo anti-tumour efficacy. British Journal of Pharmacology, 178(13), 2651-2670. View Source
• [2] TargetMol. PD-1/PD-L1-IN-10 Product Page. Accessed 2026. View Source
• [3] InvivoChem. PD-1/PD-L1-IN-20 Product Page. Accessed 2026. View Source

TGF-β1 Suppression in Tumors

The selectivity of PD1-PDL1-IN 2 has been experimentally verified through an off-target study that included testing against BCL-2, BCL-xL, MCL-1, and BFL-1 protein-protein interactions [1]. This contrasts with many other in-class compounds, for which similar selectivity data are often not published or are incomplete.

TGF-β1 mRNA Suppression

Class-level

Strong inhibitory effect on TGF-β1 in tumour tissue (CT26 model)

Dual blockade/modulation supports immune evasion study context

TGF-β suppression not reported for other PD-1/PD-L1 inhibitors; data to verify in full article

Evidence Dimension	Selectivity Profiling
Target Compound Data	Tested against BCL-2, BCL-xL, MCL-1, and BFL-1
Comparator Or Baseline	Many in-class compounds lack comprehensive selectivity data
Quantified Difference	Qualitative evidence of selectivity
Conditions	In vitro protein-protein interaction assays

Why This Matters

The documented selectivity profile reduces the risk of confounding off-target effects in complex biological systems, increasing confidence in the interpretation of experimental results and the compound's suitability for use in target validation studies.

• [1] Liu, C., Zhou, F., Yan, Z., Shen, L., Zhang, X., He, F., ... & Zhao, Y. (2021). Discovery of a novel, potent and selective small-molecule inhibitor of PD-1/PD-L1 interaction with robust in vivo anti-tumour efficacy. British Journal of Pharmacology, 178(13), 2651-2670. View Source

PD1-PDL1-IN 2 Key Applications

In Vivo Efficacy vs. Antibody Benchmark

PD1-PDL1-IN 2 is uniquely suited for in vivo cancer models where the interplay between PD-1/PD-L1 signaling and TGF-β-driven immunosuppression is being investigated. Its robust ability to inhibit TGF-β mRNA expression, combined with potent PD-1/PD-L1 blockade, makes it a superior choice for studies aimed at understanding and overcoming resistance to anti-PD-1 therapy [1]. The compound's in vivo efficacy has been demonstrated to be superior to an anti-PD-1 antibody in syngeneic mouse models [1].

Selectivity-Critical Mechanistic Studies

Due to its high binding affinity for PD-L1 (KD = 19.36 nM), PD1-PDL1-IN 2 is an ideal tool for biophysical and biochemical assays designed to measure direct target engagement, such as surface plasmon resonance (SPR) or cellular thermal shift assays (CETSA). Its well-defined affinity profile provides a reliable benchmark for comparing the binding properties of other molecules .

TGF-β-Mediated Immune Evasion Studies

When researchers require a PD-1/PD-L1 inhibitor with a documented selectivity profile, PD1-PDL1-IN 2 is the preferred candidate. The compound has been specifically tested for off-target activity against several key protein-protein interactions (BCL-2, BCL-xL, MCL-1, BFL-1), providing a level of confidence in its target specificity that is not available for many alternative compounds [1].

PD-L1 Binding & Biophysical Studies

PD1-PDL1-IN 2 has been shown to promote cytotoxic T-cell tumor infiltration and induce IL-2 expression in vivo [1]. This makes it a valuable reagent for studies examining the cellular mechanisms of immune checkpoint inhibition, particularly in syngeneic mouse models where changes in the tumor immune microenvironment (TIME) can be directly assessed [1].

Application

Selection Property

Validation Focus

Syngeneic tumor model comparator studies

Reported model-response endpoint vs anti-PD-1 antibody

Tumor growth inhibition benchmarking

PD-1/PD-L1 pathway-specific mechanistic studies

Documented broad off-target selectivity

Exclusion of BCL-2/p53/Hippo pathway confounding

Checkpoint-refractory tumor immune evasion research

Dual PD-1/PD-L1 blockade + TGF-β1 suppression

TGF-β biomarker correlation and immune exclusion endpoints

PD-L1 binding and biophysical characterization

Rigorously determined direct binding affinity (SPR)

Target engagement quantification vs functional IC50

• [1] Liu, C., Zhou, F., Yan, Z., Shen, L., Zhang, X., He, F., ... & Zhao, Y. (2021). Discovery of a novel, potent and selective small-molecule inhibitor of PD-1/PD-L1 interaction with robust in vivo anti-tumour efficacy. British Journal of Pharmacology, 178(13), 2651-2670. View Source